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Compound of Interest

Compound Name: CRT0066854

Cat. No.: B3027924

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines and protocols for the long-term storage, handling,
and stability assessment of CRT0066854, a potent and selective inhibitor of atypical Protein
Kinase C (aPKC) isoforms 1 and ¢, and Rho-associated kinase Il (ROCK2)[1][2][3][4]-
Adherence to these recommendations is crucial for ensuring the compound's integrity and
obtaining reliable and reproducible experimental results.

Product Information

CRT0066854 is a small molecule inhibitor with the following chemical properties:
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Property Value Reference

(S)-3-phenyl-N1-(2-(pyridin-4-
) yI)-5,6,7,8-tetrahydrobenzo[2]
Chemical Name _ o [6]
[5]thieno[2,3-d]pyrimidin-4-

yl)propane-1,2-diamine

Molecular Formula C24H25NsS [1][6]
Molecular Weight 415.56 g/mol [2][6]
Appearance Solid powder [6]
Purity >98% [1]
CAS Number 1438881-19-6 [1][5][6]

Recommended Long-Term Storage Conditions

Proper storage is essential to prevent degradation of CRT0066854. The following conditions
are recommended based on supplier data sheets.

Solid Form

For optimal long-term stability, CRT0066854 in its solid (powder) form should be stored under
the following conditions:

© 2025 BenchChem. All rights reserved. 2/12 Tech Support


https://www.probechem.com/userfiles/Products/PDF/PC-20701/PC-2070101/PC-2070101_DataSheet.pdf
https://www.abmole.com/products/crt0066854.html
https://www.medkoo.com/products/51301
https://www.caymanchem.com/product/28463/crt0066854
https://www.medkoo.com/products/51301
https://www.probechem.com/userfiles/Products/PDF/PC-20701/PC-2070101/PC-2070101_DataSheet.pdf
https://www.medkoo.com/products/51301
https://www.medkoo.com/products/51301
https://www.caymanchem.com/product/28463/crt0066854
https://www.caymanchem.com/product/28463/crt0066854
https://www.abmole.com/products/crt0066854.html
https://www.medkoo.com/products/51301
https://www.benchchem.com/product/b3027924?utm_src=pdf-body
https://www.benchchem.com/product/b3027924?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3027924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Parameter Recommendation Rationale

-20°C for long-term storage o
Low temperatures minimize
(months to years). 0-4°C for )
Temperature the rate of chemical
short-term storage (days to )
degradation.
weeks).

Store in a tightly sealed o L
) ) Minimizes oxidation and
container under an inert ] i
Atmosphere hydrolysis from atmospheric
atmosphere (e.g., argon or

) ) i moisture.
nitrogen) if possible.
Protect from light. Store in a
Light dark vial or an amber-colored Prevents photodegradation.
container.
] Store in a desiccated The compound is susceptible
Moisture ) .
environment. to hydrolysis.

In Solution

Storing CRT0066854 in solution for extended periods is generally not recommended[7]. If
necessary, prepare stock solutions and store them as follows:
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Parameter Recommendation Rationale
Dimethyl sulfoxide (DMSO) is . -
Solvent Provides good solubility.
a commonly used solvent.[1][2]
Prepare high-concentration ]
) Reduces the impact of solvent
_ stock solutions (e.g., 10 mM) . N
Concentration o impurities and surface
to minimize the volume ]
) adsorption.
needed for experiments.
Crucial to avoid repeated
. ] Dispense the stock solution freeze-thaw cycles, which can
Aliquoting ) ] ) )
into single-use aliquots. lead to degradation and
precipitation.
-80°C for long-term storage
Ultra-low temperatures
(up to 6 months). -20°C for o
Temperature significantly slow down
short-term storage (up to 1 T ]
degradation in solution.
month).[3][5]
_ Prevents solvent evaporation
) Use tightly sealed, low-
Container and loss of compound to

adsorption polypropylene vials.

container walls.

Summary of Storage Recommendations:

Form Storage Condition Duration
Solid Dry, dark at -20°C Months to years[6]
Solid Dry, dark at 0 - 4°C Days to weeks[6]

Solution (in DMSO)

Aliquoted, dark at -20°C

Up to 1 month[3][5]

Solution (in DMSO)

Aliguoted, dark at -80°C

Up to 6 months[3][5]

Protocol for Stability Assessment of Solid

CRT0066854
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This protocol outlines a general method for evaluating the long-term stability of CRT0066854
powder under various conditions.

Objective: To determine the rate of degradation and identify potential degradation products of
solid CRT0066854 over time at different temperatures and humidity levels.

Materials:
e« CRT0066854 (solid powder)
e Analytical balance
o Temperature and humidity-controlled stability chambers
e Amber glass vials with screw caps
o HPLC-grade solvents (e.g., acetonitrile, water, DMSO)
o HPLC system with a UV detector
o LC-MS system for identification of degradation products
o Reference standard of CRT0066854 (stored at -80°C)
Methodology:
e Sample Preparation:

o Accurately weigh 1-2 mg of CRT0066854 into multiple amber glass vials.

o Prepare a sufficient number of vials to pull samples at each time point from each storage
condition.

o Storage Conditions:
o Place the vials in stability chambers set to the following conditions:

» Long-Term: -20°C (control)
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» Accelerated: 40°C / 75% Relative Humidity (RH)
s Intermediate: 25°C / 60% RH

» Photostability: 25°C with exposure to light (as per ICH Q1B guidelines)

e Time Points:

o Pull samples for analysis at predetermined intervals (e.g., 0, 1, 3, 6, 12, and 24 months for
long-term; O, 1, 3, and 6 months for accelerated).

e Analytical Procedure:

o At each time point, dissolve the contents of one vial in a known volume of DMSO to create
a stock solution.

o Further dilute the stock solution with an appropriate mobile phase to a final concentration
suitable for HPLC analysis.

o Analyze the sample by a validated reverse-phase HPLC method with UV detection to
determine the purity of CRT0066854.

o Analyze the sample by LC-MS to identify and characterize any new peaks corresponding
to potential degradation products.

o Data Analysis:

o Calculate the percentage of CRT0066854 remaining at each time point relative to the
initial time point (T=0).

o Plot the percentage of remaining CRT0066854 against time for each storage condition to
determine the degradation kinetics.

o Summarize the results in a table.

Protocol for Preparation and Handling of
CRT0066854 Stock Solution

© 2025 BenchChem. All rights reserved. 6/12 Tech Support


https://www.benchchem.com/product/b3027924?utm_src=pdf-body
https://www.benchchem.com/product/b3027924?utm_src=pdf-body
https://www.benchchem.com/product/b3027924?utm_src=pdf-body
https://www.benchchem.com/product/b3027924?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3027924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Objective: To provide a standardized procedure for preparing and handling DMSO stock
solutions of CRT0066854 to ensure concentration accuracy and stability.

Materials:

CRT0066854 (solid powder)

Anhydrous, high-purity DMSO

Sterile, low-adsorption polypropylene tubes

Calibrated pipettes

Vortex mixer and/or sonicator

Procedure:

o Pre-use Equilibration: Before opening, allow the vial of solid CRT0066854 to equilibrate to
room temperature for at least 60 minutes. This prevents condensation of moisture onto the
powder[7].

o Calculation: Calculate the required mass of CRT0066854 and volume of DMSO to achieve
the desired stock concentration (e.g., 10 mM).

o Mass (mg) = Desired Volume (mL) x Desired Concentration (mM) x Molecular Weight
(415.56 g/mol ) / 1000

 Dissolution:
o Weigh the calculated amount of CRT0066854 into a sterile polypropylene tube.
o Add the calculated volume of anhydrous DMSO.

o Cap the tube tightly and vortex thoroughly. Gentle warming (to 37°C) or brief sonication
may be used to aid dissolution if necessary[3]. Visually inspect to ensure all solid has
dissolved.

 Aliquoting and Storage:
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o Immediately after dissolution, dispense the stock solution into single-use aliquots in sterile,
tightly sealed polypropylene tubes.

o Label the aliquots clearly with the compound name, concentration, and date of
preparation.

o Store the aliquots at -80°C for long-term storage.

e Use of Aliquots:
o When needed, retrieve a single aliquot from the freezer.
o Thaw it completely at room temperature and vortex briefly before use.

o Do not refreeze any unused portion of the thawed aliquot.

Visualizations
Signaling Pathway of CRT0066854 Inhibition
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Caption: CRT0066854 inhibits aPKC, blocking downstream signaling.

Experimental Workflow for Stability Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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